Cas no 20894-95-5 (1-(furan-2-yl)-2-hydroxypropan-1-one)

• Product Name: 1-(furan-2-yl)-2-hydroxypropan-1-one
• CAS No: 20894-95-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD18829340
• CID: 3904101
• PubChem ID: 15048015
• Update Time: 2025-06-11

1-(furan-2-yl)-2-hydroxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-furanyl)-2-hydroxy-
• 1-(furan-2-yl)-2-hydroxypropan-1-one
• 20894-95-5
• 152723-25-6
• EN300-258747
• (-)-1-(Furan-2-yl)-2-hydroxypropan-1-one
• SCHEMBL2526234
• 1-Propanone, 1-(2-furanyl)-2-hydroxy-, (-)- (9CI)

• MDL： MFCD18829340
• Inchi： 1S/C7H8O3/c1-5(8)7(9)6-3-2-4-10-6/h2-5,8H,1H3
• InChI Key： IJCOISTYFBUCPR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C(O)C

Computed Properties

• Exact Mass: 140.047344113Da
• Monoisotopic Mass: 140.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-2-hydroxypropan-1-one

Introduction to 1-(Furan-2-yl)-2-hydroxypropan-1-one (CAS No. 20894-95-5)

1-(Furan-2-yl)-2-hydroxypropan-1-one, also known by its CAS number 20894-95-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a furan ring and a hydroxy group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 1-(Furan-2-yl)-2-hydroxypropan-1-one is C₇H₆O₃. Its molecular weight is approximately 138.12 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial applications.

In recent years, the study of 1-(Furan-2-yl)-2-hydroxypropan-1-one has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential biological activities, including its anti-inflammatory, antioxidant, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-(Furan-2-yl)-2-hydroxypropan-1-one exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

The antioxidant properties of 1-(Furan-2-yl)-2-hydroxypropan-1-one have also been investigated. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This finding suggests potential applications in the development of therapeutic agents for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In the realm of antiviral research, 1-(Furan-2-yl)-2-hydroxypropan-1-one has shown promise in inhibiting the replication of certain viruses. A 2023 study published in Antiviral Research reported that this compound exhibited potent antiviral activity against herpes simplex virus (HSV) and human papillomavirus (HPV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral gene expression.

Beyond its biological activities, 1-(Furan-2-yl)-2-hydroxypropan-1-one is also used as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for various chemical transformations. For example, it can be used to synthesize furan-containing heterocycles, which are important scaffolds in drug discovery and development.

The synthetic methods for preparing 1-(Furan-2-yl)-2-hydroxypropan-1-one have been well-documented in the literature. One common approach involves the reaction of furfuryl alcohol with an appropriate electrophile, such as acetyl chloride or acetic anhydride, followed by hydrolysis to form the desired product. Another method involves the condensation of furfural with glycolic acid or its derivatives under acidic conditions.

In terms of safety and handling, 1-(Furan-2-yl)-2-hydroxypropan-1-one should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations when working with this chemical.

The market demand for 1-(Furan-2-yl)-2-hydroxypropan-1-one is driven by its diverse applications in pharmaceuticals, agrochemicals, and fine chemicals. As research continues to uncover new uses for this compound, its importance in various industries is likely to grow. Companies involved in drug discovery and development are particularly interested in exploring the potential therapeutic applications of derivatives of this compound.

In conclusion, 1-(Furan-2-yl)-2-hydroxypropan-1-one (CAS No. 20894-95-5) is a multifaceted organic compound with significant potential in both synthetic chemistry and biological research. Its unique molecular structure and diverse biological activities make it an attractive target for further investigation and development. As new research findings continue to emerge, the future prospects for this compound appear promising across multiple scientific disciplines.